Cas no 1261731-29-6 (4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261731-29-6
• MF: C₁₃H₆F₇N
• MW: 309.182267665863
• CID: 4999199
• Update Time: 2025-06-30

4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H6F7N/c14-8-7(9(15)11(17)12(21)10(8)16)5-3-1-2-4-6(5)13(18,19)20/h1-4H,21H2
• InChI Key： VGTBQAYEJLKKHL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC=CC=1C(F)(F)F)F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl

Professional Introduction to 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl (CAS No. 1261731-29-6)

4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl, identified by its CAS number 1261731-29-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration characterized by fluorine substitutions and an amino group, which endows it with distinct chemical properties and potential applications.

The molecular structure of 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with fluorine atoms strategically positioned at the 2, 3, 5, and 6 positions on one ring. Additionally, a trifluoromethyl group is attached to the 2' position of the second ring. This specific arrangement of fluorine atoms and the presence of an amino group contribute to its reactivity and make it a valuable candidate for further chemical modifications.

In recent years, the interest in fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into aromatic rings can significantly alter electronic properties, lipophilicity, and pharmacokinetic profiles of molecules. The compound 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl exemplifies this trend, as its structure suggests potential applications in drug discovery and development.

One of the most compelling aspects of 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl is its versatility in serving as a building block for more complex molecules. The amino group provides a site for further functionalization via coupling reactions such as amide or urea bond formation, while the presence of multiple fluorine atoms allows for selective modifications that can fine-tune its properties. This flexibility makes it particularly useful in medicinal chemistry efforts aimed at designing novel therapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in developing next-generation drugs. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can enhance binding interactions with target proteins by increasing lipophilicity and reducing metabolic degradation. The structural features of 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl, including its biphenyl core and multiple fluorine substitutions, position it as a promising candidate for such applications.

Recent studies have explored the use of biphenyl derivatives in various therapeutic areas. For example, biphenyl-based molecules have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The fluorinated version of this compound may offer additional advantages by improving stability and bioavailability. Research is ongoing to fully elucidate its potential in this context.

Beyond pharmaceutical applications, 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl also finds relevance in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and electronic properties, making them suitable for use in advanced materials such as organic semiconductors and liquid crystals. The unique structural motifs present in this compound could inspire new designs for functional materials with tailored properties.

The synthesis of 4-Amino-2,3,5,6-tetrafluoro-2'-(trifluoromethyl)biphenyl presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control to ensure regioselectivity and high yields. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions and electrochemical fluorination have been employed to achieve the desired structure efficiently. These techniques are critical for producing sufficient quantities of the compound for further research and development.

In conclusion, 4-Amino-2',3',5',6'-tetrafluoro-biphenyl, with its CAS number CAS No. 1261731-29-6, represents a significant advancement in the realm of fluorinated aromatic chemistry. Its unique structural features make it a versatile intermediate for pharmaceuticals and materials science applications. As research continues to uncover new methodologies for its synthesis and utilization, 4-amino-biphenyl derivatives will undoubtedly play an increasingly important role in scientific innovation.